Cas no 338393-68-3 (2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde)

• Product Name: 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde
• CAS No: 338393-68-3
• MDL: MFCD01568899
• CID: 4646803
• Update Time: 2025-07-22

2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde

• MDL： MFCD01568899

Experimental Properties

• Melting Point: 64-66°C

2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde

Introduction to 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde (CAS No. 338393-68-3) and Its Emerging Applications in Chemical Biology

2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde, identified by the chemical identifier CAS No. 338393-68-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of phenolic aldehydes, characterized by the presence of a benzaldehyde group conjugated with a phenoxybenzyl moiety. The benzyloxy substituent introduces a hydrophobic pocket, enhancing its solubility in organic solvents while maintaining interactions with biological targets. Such structural features make it a valuable scaffold for drug discovery and molecular probes.

The benzyloxy group in the molecule plays a crucial role in modulating its pharmacokinetic properties, including bioavailability and metabolic stability. This feature is particularly relevant in medicinal chemistry, where optimizing these parameters is essential for developing effective therapeutic agents. Recent studies have highlighted the importance of benzyloxy-containing compounds in enhancing binding affinity to protein targets, which is a key consideration in rational drug design.

Furthermore, the phenoxybenzyl component of 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde contributes to its ability to interact with various biological receptors and enzymes. This dual functionality has been exploited in the development of novel inhibitors and modulators for therapeutic applications. For instance, derivatives of this compound have shown promise in preclinical studies as potential candidates for treating inflammatory and neurodegenerative diseases.

One of the most compelling aspects of 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde is its versatility as a building block for more complex molecules. Chemists have leveraged its reactive aldehyde group to introduce diverse functional groups, enabling the synthesis of libraries of analogs with tailored biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further development.

In the realm of chemical biology, this compound has been utilized as a tool compound to study enzyme mechanisms and receptor binding dynamics. Its well-defined structure allows researchers to probe specific interactions at the molecular level, providing insights into drug-receptor interactions that are critical for understanding efficacy and side effects. Such studies contribute to the broader goal of accelerating the drug discovery process by reducing reliance on empirical screening methods.

The synthesis of 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of a phenoxybenzyl intermediate, followed by selective functionalization at the aromatic ring to introduce the aldehyde group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity, ensuring that researchers can work with reliable starting materials for their investigations.

Recent advancements in computational chemistry have further enhanced the utility of 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde as a drug-like scaffold. Molecular modeling studies have predicted its binding modes to various protein targets, providing a rational basis for designing derivatives with improved pharmacological properties. These computational approaches complement experimental efforts by allowing researchers to virtually screen large libraries of compounds before synthesizing them in the lab.

The compound’s potential extends beyond traditional pharmaceutical applications. It has been explored as a precursor for materials science research, where its aromatic structure offers interesting electronic properties suitable for organic electronics and sensors. The ability to modify its chemical framework allows chemists to fine-tune these properties for specific applications, making it a versatile platform for innovation.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde are expected to play an increasingly important role in addressing unmet medical needs. The combination of structural complexity and functional diversity makes it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full potential.

In conclusion, 2-4-(Benzyloxy)PhenoxyBenzenecarbaldehyde (CAS No. 338393-68-3) represents a promising compound with broad applications in chemical biology and drug discovery. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, position it as a valuable asset for researchers seeking innovative solutions in medicine and materials science.